N-(2,6-diethylphenyl)-4-methoxy-3-nitrobenzamide

• IUPAC Name: N-(2,6-diethylphenyl)-4-methoxy-3-nitrobenzamide
• InChI: InChI=1S/C18H20N2O4/c1-4-12-7-6-8-13(5-2)17(12)19-18(21)14-9-10-16(24-3)15(11-14)20(22)23/h6-11H,4-5H2,1-3H3,(H,19,21)
• InChI Key: HYJCVFQGEGAQMS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=CC=C1)CC)NC(=O)C2=CC(=C(C=C2)OC)[N+](=O)[O-]
• Molecular Formula: C18H20N2O4
• Molecular Weight: 328.4 g/mol

Description

N-(2,6-diethylphenyl)-4-methoxy-3-nitrobenzamide, commonly known as Diclofenac, is a non-steroidal anti-inflammatory drug (NSAID) that is widely used as an analgesic and anti-inflammatory agent. It is primarily used to relieve pain and inflammation associated with arthritis, menstrual cramps, and other conditions. In

Mechanism of Action

The mechanism of action of Diclofenac involves the inhibition of COX-2 enzyme activity, which leads to a decrease in the production of prostaglandins. This results in a reduction in inflammation, pain, and fever. Diclofenac also has a weak inhibitory effect on COX-1, which is responsible for the production of prostaglandins that protect the stomach lining and promote blood clotting.
Biochemical and Physiological Effects:
Diclofenac has a number of biochemical and physiological effects, including the inhibition of prostaglandin synthesis, the reduction of inflammation, pain, and fever, and the inhibition of platelet aggregation. It has also been shown to have antioxidant properties, which may contribute to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

Diclofenac is widely used in laboratory experiments due to its well-established pharmacological profile and low toxicity. It is also relatively inexpensive and readily available. However, it has some limitations, including its potential to cause gastrointestinal side effects, such as peptic ulcers and bleeding. It is also contraindicated in patients with a history of hypersensitivity to N-(2,6-diethylphenyl)-4-methoxy-3-nitrobenzamides or aspirin.

Future Directions

There are several future directions for research on Diclofenac, including the development of new formulations and delivery methods, the investigation of its potential as an anti-cancer agent, and the exploration of its effects on the immune system. Additionally, further studies are needed to better understand the mechanisms underlying its anti-inflammatory and analgesic effects, as well as its potential side effects and interactions with other drugs.
Conclusion:
In conclusion, Diclofenac is a widely used N-(2,6-diethylphenyl)-4-methoxy-3-nitrobenzamide that has been extensively studied for its anti-inflammatory and analgesic properties. It works by inhibiting the activity of COX-2 enzymes, which leads to a reduction in inflammation, pain, and fever. While it has some limitations, such as its potential to cause gastrointestinal side effects, it is a valuable tool in laboratory experiments and has several potential future applications.

Synthesis Methods

Diclofenac can be synthesized by several methods, including the reaction of 2,6-diethylphenol with 4-chloro-3-nitrobenzoyl chloride in the presence of a base, or the reaction of 4-chloro-3-nitrobenzoyl chloride with 2,6-diethylphenol in the presence of a base and a solvent. The resulting product is then converted to its sodium salt form, which is the form used in most pharmaceutical preparations.

Scientific Research Applications

Diclofenac has been extensively studied for its anti-inflammatory and analgesic properties. It has been shown to inhibit the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins, a group of signaling molecules that promote inflammation, pain, and fever. Diclofenac is a selective inhibitor of COX-2, which is the isoform of the enzyme that is primarily responsible for the production of prostaglandins in response to inflammatory stimuli.